Cas no 894053-17-9 (2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 894053-17-9
• MF: C₁₇H₁₄N₆O₂S₂
• MW: 398.462059497833
• CID: 5805161
• PubChem ID: 7531332
• Update Time: 2025-07-16

2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[6-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• 2-{[6-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 2-((6-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(thiazol-2-yl)acetamide
• AKOS024653927
• 894053-17-9
• F2506-0487
• 2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C17H14N6O2S2/c1-25-12-4-2-11(3-5-12)13-6-7-14-20-21-17(23(14)22-13)27-10-15(24)19-16-18-8-9-26-16/h2-9H,10H2,1H3,(H,18,19,24)
• InChI Key： YJQZRKAAGHAPCH-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=C(OC)C=C1)=N2

Computed Properties

• Exact Mass: 398.06196606g/mol
• Monoisotopic Mass: 398.06196606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 148Ų

Additional information on 2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Comprehensive Analysis of 2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 894053-17-9)

2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide, with the CAS number 894053-17-9, is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a triazolopyridazine core with a thiazole acetamide moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery and sustainable agriculture.

The structural complexity of 894053-17-9 offers unique opportunities for structure-activity relationship (SAR) studies. Its methoxyphenyl group enhances lipophilicity, potentially improving cell membrane permeability—a critical factor in bioavailability optimization. Meanwhile, the thiazole ring is known for its role in hydrogen bonding interactions, which could contribute to target specificity. These features make the compound a subject of interest in computational chemistry and molecular docking simulations, addressing the growing demand for AI-driven drug design solutions.

Recent literature highlights the compound’s relevance in addressing antibiotic resistance, a global health concern. The triazolopyridazine-thiazole hybrid structure exhibits structural similarities to known efflux pump inhibitors, which could help combat multidrug-resistant pathogens. This aligns with frequent search queries like "new antibiotic alternatives 2024" and "small molecules for bacterial resistance." Additionally, its potential as a crop protection agent resonates with searches for "eco-friendly pesticides" and "low-toxicity agrochemicals."

From a synthetic chemistry perspective, CAS 894053-17-9 presents challenges in regioselective functionalization due to its multiple reactive sites. Advanced techniques like microwave-assisted synthesis or flow chemistry may improve yields—a topic frequently explored in green chemistry forums. The compound’s sulfanyl linker also offers modularity for click chemistry applications, catering to the popularity of "fragment-based drug discovery."

Analytical characterization of this compound typically involves LC-MS and NMR spectroscopy, with particular emphasis on the proton coupling patterns in the triazolopyridazine ring. Researchers often search for "HPLC method development for heterocycles" or "NMR interpretation of fused rings," making this a practical focus area. Stability studies under various pH conditions are also crucial, given the hydrolytic sensitivity of the acetamide group.

In conclusion, 2-{6-(4-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide represents a multifaceted research tool bridging medicinal chemistry and materials science. Its dual applicability in human health and agricultural innovation positions it as a compound of enduring scientific value, answering contemporary search trends like "multitarget drug design" and "sustainable chemical solutions."